2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol

• IUPAC Name: 2-methyl-7-[(4-methylsulfanylphenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• InChI: InChI=1S/C23H21N3OS/c1-15-6-7-17-10-13-19(23(27)22(17)25-15)21(26-20-5-3-4-14-24-20)16-8-11-18(28-2)12-9-16/h3-14,21,27H,1-2H3,(H,24,26)
• InChI Key: DUXHQNXWPVCNNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=CC(=C2O)C(C3=CC=C(C=C3)SC)NC4=CC=CC=N4
• Molecular Formula: C23H21N3OS
• Molecular Weight: 387.5 g/mol

Description

2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol, also known as MQ, is a synthetic compound that has been widely studied for its potential use in scientific research. MQ is a quinoline-based compound that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In

Mechanism of Action

The mechanism of action of 2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and proliferation. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. These mechanisms may contribute to the anti-inflammatory and antitumor effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, making it a potential candidate for the treatment of inflammatory diseases. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for the development of new cancer therapies. This compound has also been found to have neuroprotective effects, including the ability to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has a variety of biological activities, making it a versatile tool for researchers in a range of fields. However, there are also limitations to the use of this compound in lab experiments. It has been found to have low solubility in water, which can make it difficult to work with in certain applications. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for the study of 2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol. One area of research is the development of new cancer therapies based on the apoptotic effects of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases. Another area of research is the development of new antibiotics based on the antimicrobial properties of this compound. Finally, there is potential for the use of this compound in the development of new anti-inflammatory drugs.

Scientific Research Applications

2-methyl-7-[[4-(methylthio)phenyl](2-pyridinylamino)methyl]-8-quinolinol has been widely studied for its potential use in scientific research. It has been found to have a variety of biological activities, including anti-inflammatory, antitumor, and antioxidant properties. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.